ethyl 4-[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[4-[(E)-3-phenylprop-2-enyl]piperazin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C21H31N3O2/c1-2-26-21(25)24-13-10-20(11-14-24)23-17-15-22(16-18-23)12-6-9-19-7-4-3-5-8-19/h3-9,20H,2,10-18H2,1H3/b9-6+
• InChI Key: LLMUMQYDQIMTMP-RMKNXTFCSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)CC=CC3=CC=CC=C3
• Isomeric SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)C/C=C/C3=CC=CC=C3
• Molecular Formula: C21H31N3O2
• Molecular Weight: 357.5 g/mol

Description

Chemical compounds are typically described by their molecular formula, structure, and physical properties such as melting point, boiling point, and solubility. For example, Phenyl-2-nitropropene, a chemical compound from the aromatic group of compounds, has the formula C9H9NO2 and is a light-yellow crystalline solid.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that transform starting materials into the desired product. For instance, Phenyl-2-nitropropene can be synthesized by reducing the nitro group with different reducing agents like lithium aluminium hydride (LAH), sodium borohydride, aluminum amalgam or Raney nickel.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within a molecule and the bonds between them. This can be done using various spectroscopic techniques, such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the transformations that a compound undergoes when it reacts with other substances. This can include studying the mechanisms of these reactions, the conditions under which they occur, and the products that they form.

Physical And Chemical Properties Analysis

Physical and chemical properties of a compound include its melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various experimental techniques and are important for understanding how the compound behaves under different conditions.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the atomic or molecular level to produce a certain effect. This is particularly relevant for drugs and bioactive compounds.

Safety and Hazards

The safety and hazards of a compound refer to its potential to cause harm to humans, animals, or the environment. This can include its toxicity, flammability, and environmental impact.

Future Directions

Future directions in the study of a compound can include developing new synthetic routes, finding new applications, or studying its behavior under novel conditions. This often involves a combination of experimental work and theoretical modeling.